Cas no 1236409-69-0 (1-(4-nitrophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-nitrophenyl)cyclobutane-1-carbonitrile
• CAS No: 1236409-69-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11036725
• CID: 1067757
• PubChem ID: 21906961
• Update Time: 2025-11-02

1-(4-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)cyclobutanecarbonitrile
• 1-(4-nitrophenyl)cyclobutane-1-carbonitrile
• 1-(4-Nitro-phenyl)-cyclobutanecarbonitrile
• DB-201070
• CS-0443192
• EN300-1836104
• 1236409-69-0
• AKOS022179955
• AS-64621
• JHOHTGSVQASAEI-UHFFFAOYSA-N
• SCHEMBL3047350
• MFCD11036725
• 1-(4-nitrophenyl)-cyclobutanecarbonitrile

• MDL： MFCD11036725
• Inchi： 1S/C11H10N2O2/c12-8-11(6-1-7-11)9-2-4-10(5-3-9)13(14)15/h2-5H,1,6-7H2
• InChI Key： JHOHTGSVQASAEI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-nitrophenyl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(4-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 1236409-69-0): Properties, Applications, and Market Insights

1-(4-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 1236409-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrophenyl-substituted cyclobutane derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for novel heterocyclic compounds in drug discovery, 1-(4-nitrophenyl)cyclobutane-1-carbonitrile has emerged as a compound of interest for researchers exploring new therapeutic agents and advanced materials.

The molecular structure of 1-(4-nitrophenyl)cyclobutane-1-carbonitrile combines a cyclobutane ring with both nitro and cyano functional groups, creating a versatile scaffold for chemical modifications. This configuration is particularly relevant in current medicinal chemistry trends, where researchers are actively searching for small molecule modulators of protein-protein interactions. The compound's rigid cyclobutane core and electron-withdrawing groups make it an attractive building block for designing molecules with specific biological activities.

In pharmaceutical applications, 1-(4-nitrophenyl)cyclobutane-1-carbonitrile serves as a key intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in developing kinase inhibitors, a hot topic in cancer research, as well as in creating novel anti-inflammatory compounds. The presence of both nitro and cyano groups allows for diverse chemical transformations, enabling medicinal chemists to rapidly generate structural analogs for biological evaluation.

The materials science field has also shown interest in 1-(4-nitrophenyl)cyclobutane-1-carbonitrile due to its potential applications in organic electronics and photoactive materials. The compound's electron-deficient aromatic system makes it suitable for developing n-type organic semiconductors, which are crucial components in organic light-emitting diodes (OLEDs) and organic photovoltaics. This aligns with current industry trends toward sustainable energy solutions and flexible electronics.

Synthetic accessibility is another advantage of 1-(4-nitrophenyl)cyclobutane-1-carbonitrile. The compound can be prepared through well-established cyclobutane ring formation strategies followed by nitroaromatic substitution. Recent advancements in flow chemistry and photocatalysis have further improved the efficiency of its synthesis, addressing the growing need for sustainable chemical production methods.

From a commercial perspective, the demand for 1-(4-nitrophenyl)cyclobutane-1-carbonitrile has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery programs. The compound's high purity grade is essential for research applications, and suppliers are focusing on providing material with comprehensive analytical characterization data to meet the stringent requirements of the industry.

Safety considerations for handling 1-(4-nitrophenyl)cyclobutane-1-carbonitrile follow standard laboratory protocols for nitrated organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material, including nitrile gloves and chemical splash goggles. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers.

Analytical characterization of 1-(4-nitrophenyl)cyclobutane-1-carbonitrile typically includes HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry. These techniques confirm the compound's identity and purity, which are critical for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such specialized compounds.

The future outlook for 1-(4-nitrophenyl)cyclobutane-1-carbonitrile appears promising, particularly in the context of fragment-based drug discovery and covalent inhibitor design. As pharmaceutical research continues to explore new chemical space, compounds with rigid aliphatic cores and multiple functional handles like this one are likely to see increased utilization. The growing interest in targeted protein degradation strategies may also create new opportunities for this compound class.

For researchers considering 1-(4-nitrophenyl)cyclobutane-1-carbonitrile for their projects, several key questions are frequently asked: What are the optimal storage conditions? What synthetic transformations work best with this scaffold? How does the compound's stability compare to similar nitrophenyl derivatives? These practical considerations are important for successful application in research settings.

In conclusion, 1-(4-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 1236409-69-0) represents an interesting and versatile building block in modern chemical research. Its unique structural features and functional group arrangement make it valuable for both pharmaceutical and materials science applications. As research trends continue to evolve toward more complex molecular architectures, compounds like this will likely play an increasingly important role in scientific innovation.